In-Depth Technical Guide: Di-n-octyltin Oxide (CAS 870-08-6)
In-Depth Technical Guide: Di-n-octyltin Oxide (CAS 870-08-6)
For Researchers, Scientists, and Drug Development Professionals
Introduction
Di-n-octyltin oxide (DOTO), with the CAS number 870-08-6, is an organotin compound widely utilized in various industrial applications. It is primarily recognized for its role as a heat stabilizer in the production of polyvinyl chloride (PVC) and as a catalyst in the synthesis of polyurethanes, polyesters, and other polymers.[1][2] Its lower toxicity compared to other organotin compounds, such as those based on butyltin or tributyltin, has made it a preferred alternative in many applications.[1] However, concerns regarding its potential environmental and health impacts persist, necessitating a thorough understanding of its properties for safe handling and use. This guide provides a comprehensive overview of the physicochemical, toxicological, and reactive properties of Di-n-octyltin oxide, along with relevant experimental protocols and an exploration of its toxicological mechanisms.
Physicochemical Properties
Di-n-octyltin oxide is a white to off-white crystalline powder.[1] It is practically insoluble in water but shows some solubility in organic solvents like toluene.[3][4] A summary of its key physicochemical properties is presented in Table 1.
Table 1: Physicochemical Properties of Di-n-octyltin oxide
| Property | Value | Reference(s) |
| CAS Number | 870-08-6 | [5] |
| Molecular Formula | C₁₆H₃₄OSn | [5] |
| Molecular Weight | 361.15 g/mol | [4] |
| Appearance | White to off-white crystalline powder | [1] |
| Melting Point | 245-248 °C (decomposes) | [4] |
| Boiling Point | 230 °C at 1013 hPa | [4] |
| Density | 1.3 g/cm³ | [4] |
| Vapor Pressure | <0.01 hPa at 20 °C | [4] |
| Water Solubility | Insoluble | [4] |
| Solubility in Organic Solvents | Slightly soluble in Toluene | [4] |
Applications and Industrial Relevance
The primary applications of Di-n-octyltin oxide stem from its thermal stabilizing and catalytic properties.
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PVC Heat Stabilizer: DOTO is a crucial additive in PVC processing. It prevents the thermal degradation of the polymer during manufacturing and enhances the durability and weather resistance of the final products.[1][2]
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Catalyst: It serves as a catalyst in various chemical reactions, including:
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Biocide: In some agricultural formulations, it has been used as a biocide to protect crops.[1]
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Coatings and Sealants: It is incorporated into coatings and sealants to improve adhesion and weather resistance.[1]
Toxicological Profile
While considered less toxic than some other organotin compounds, Di-n-octyltin oxide is not without health risks. The available toxicological data are summarized in Table 2.
Table 2: Toxicological Data for Di-n-octyltin oxide
| Endpoint | Value/Observation | Reference(s) |
| Acute Oral Toxicity (LD50, rat) | 2500 mg/kg | [4] |
| Skin Irritation | Causes skin irritation. | [6] |
| Eye Irritation | Causes serious eye irritation. | [6] |
| Respiratory Irritation | May cause respiratory irritation. | [6] |
| Immunotoxicity | Dioctyltin (B90728) compounds are reported to cause immune system toxicity. | [1] |
| Developmental Toxicity | Dioctyltin compounds have been reported to cause developmental toxicity. | [1] |
| Endocrine Disruption | Organotin compounds are suspected endocrine-disrupting chemicals. | [7] |
| Carcinogenicity | Shall not be classified as carcinogenic. | [8] |
| Mutagenicity | Shall not be classified as germ cell mutagenic. | [8] |
Mechanisms of Toxicity
Immunotoxicity: Induction of Apoptosis in Lymphocytes
The immunotoxicity of dioctyltin compounds is believed to be mediated through the induction of apoptosis, or programmed cell death, in immune cells, particularly T-lymphocytes. While direct studies on Di-n-octyltin oxide are limited, research on related organotin compounds like bis(tri-n-butyltin)oxide has shown the induction of apoptosis in rat thymocytes.[9] This process involves characteristic morphological changes such as nuclear chromatin condensation and DNA fragmentation.[9]
The proposed signaling pathway for Di-n-octyltin oxide-induced apoptosis in lymphocytes is depicted in the following diagram. This pathway is inferred from the known mechanisms of other organotin compounds and general apoptotic signaling.
Caption: Proposed mechanism of Di-n-octyltin oxide-induced apoptosis in lymphocytes.
Endocrine Disruption: Interference with Steroidogenesis
Organotin compounds are recognized as endocrine-disrupting chemicals.[7] They can interfere with the biosynthesis of steroid hormones (steroidogenesis). Some organotins have been shown to act as agonists for nuclear receptors like the peroxisome proliferator-activated receptor (PPAR)γ and the retinoid X receptor (RXR).[10] This interaction can lead to the induction of enzymes involved in steroid synthesis, such as 3β-hydroxysteroid dehydrogenase type I, ultimately promoting the production of hormones like progesterone (B1679170).[7] The potential for Di-n-octyltin oxide to disrupt steroidogenesis warrants further investigation, particularly in the context of developmental and reproductive toxicology. The logical workflow for investigating such effects is outlined below.
Caption: Logical workflow for investigating endocrine disruption by Di-n-octyltin oxide.
Experimental Protocols
Determination of Di-n-octyltin oxide in PVC by Gas Chromatography-Mass Spectrometry (GC-MS)
This protocol is adapted from a method for determining organotin stabilizers in PVC.
Objective: To quantify the amount of Di-n-octyltin oxide that has migrated from a PVC product.
Materials:
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PVC sample
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Tetrahydrofuran (THF), analytical grade
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Hydrochloric acid (HCl), 6 mol L⁻¹
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Sodium tetraethylborate (NaBEt₄), derivatizing agent
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Sodium acetate (B1210297) buffer (0.2 mol L⁻¹, pH 4.5)
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Hexane (B92381), analytical grade
-
Di-n-octyltin oxide standard
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GC-MS system with a suitable capillary column (e.g., HP-5ms)
Procedure:
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Sample Preparation:
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Accurately weigh a known amount of the PVC sample.
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Dissolve the PVC sample in a measured volume of THF to release the organotin stabilizers.
-
-
Hydrolysis:
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Treat the THF solution with 6 mol L⁻¹ HCl to hydrolyze the Di-n-octyltin oxide to its chloride form.
-
-
Derivatization:
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Add sodium acetate buffer to the solution to adjust the pH to 4.5.
-
Add an excess of NaBEt₄ solution and incubate at 50 °C to derivatize the dioctyltin chloride to a volatile ethylated form.
-
-
Extraction:
-
Extract the derivatized organotin compound into hexane.
-
-
GC-MS Analysis:
-
Inject an aliquot of the hexane extract into the GC-MS system.
-
GC Conditions (example):
-
Injector Temperature: 280 °C
-
Oven Program: Start at 50 °C, hold for 2 min, ramp to 280 °C at 10 °C/min, hold for 5 min.
-
Carrier Gas: Helium at a constant flow rate.
-
-
MS Conditions (example):
-
Ionization Mode: Electron Ionization (EI)
-
Scan Range: m/z 50-500
-
Monitor characteristic ions for the ethylated derivative of dioctyltin.
-
-
-
Quantification:
-
Prepare a calibration curve using standard solutions of Di-n-octyltin oxide that have undergone the same derivatization and extraction procedure.
-
Quantify the amount of Di-n-octyltin oxide in the sample by comparing its peak area to the calibration curve.
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Caption: Workflow for the analysis of Di-n-octyltin oxide in PVC samples.
Chemical Reactivity and Stability
Di-n-octyltin oxide is stable under normal conditions.[11] However, it is incompatible with strong oxidizing agents.[11] Exposure to moist air or water should be avoided.[11] Hazardous decomposition products upon combustion include carbon monoxide, carbon dioxide, and tin oxides.[6]
Conclusion
Di-n-octyltin oxide (CAS 870-08-6) is a commercially significant organotin compound with important applications as a heat stabilizer and catalyst. While it is considered less toxic than some of its counterparts, it still poses potential health risks, including immunotoxicity and endocrine disruption. The proposed mechanism of immunotoxicity involves the induction of apoptosis in lymphocytes, a pathway that warrants further direct investigation for this specific compound. Similarly, its potential to interfere with steroidogenesis highlights the need for continued research into its endocrine-disrupting effects. The provided experimental protocol for its analysis in PVC offers a framework for monitoring its presence and migration from consumer products. A thorough understanding of the properties and potential hazards of Di-n-octyltin oxide is essential for its responsible use in industrial applications and for safeguarding human and environmental health.
References
- 1. chemimpex.com [chemimpex.com]
- 2. BNT Chemicals | Dioctyltin Oxide [bnt-chemicals.com]
- 3. DIOCTYLTIN OXIDE (DOTO) - Ataman Kimya [atamanchemicals.com]
- 4. 870-08-6 CAS MSDS (Dioctyltin oxide) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
- 5. Dioctyltin oxide | C16H34OSn | CID 93563 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. assets.thermofisher.cn [assets.thermofisher.cn]
- 7. Organotin compounds cause structure-dependent induction of progesterone in human choriocarcinoma Jar cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. chemos.de [chemos.de]
- 9. Bis(tri-n-butyltin)oxide induces programmed cell death (apoptosis) in immature rat thymocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Endocrine disruption induced by organotin compounds; organotins function as a powerful agonist for nuclear receptors rather than an aromatase inhibitor [jstage.jst.go.jp]
- 11. fishersci.com [fishersci.com]
